6-methyl-3-(thiophen-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one

• IUPAC Name: 6-methyl-3-thiophen-2-yl-5H-pyrrolo[3,4-b]pyridin-7-one
• InChI: InChI=1S/C12H10N2OS/c1-14-7-9-5-8(10-3-2-4-16-10)6-13-11(9)12(14)15/h2-6H,7H2,1H3
• InChI Key: PRJUUOULFPGNCU-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C1=O)N=CC(=C2)C3=CC=CS3
• Molecular Formula: C12H10N2OS
• Molecular Weight: 230.29 g/mol
• CAS No.: 2640967-14-0

Description

The compound 6-methyl-3-(thiophen-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one is a bicyclic heterocyclic molecule featuring a fused pyrrole-pyridine core with a ketone group at position 7. Its structure includes a methyl group at position 6 and a thiophen-2-yl substituent at position 3 (Figure 1).

Structural characterization of such compounds often employs X-ray crystallography using SHELX software suites, a standard in small-molecule refinement .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-methyl-3-(thiophen-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under specific conditions. For instance, the reaction may start with a substituted pyrrole and a thiophene derivative, followed by a series of steps including oxidation, reduction, and cyclization.

Industrial Production Methods: In an industrial setting, the production of this compound would likely involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. Continuous flow chemistry and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation: Converting the thiophene ring to its corresponding sulfoxide or sulfone.

• Reduction: Reducing the pyridine nitrogen to form a pyridine derivative.

• Substitution: Replacing hydrogen atoms on the thiophene or pyrrolopyridine rings with other functional groups.

Common Reagents and Conditions:

• Oxidation: Using oxidizing agents like hydrogen peroxide or m-CPBA (meta-chloroperoxybenzoic acid).

• Reduction: Employing reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

• Substitution: Utilizing electrophilic or nucleophilic reagents depending on the desired substitution.

Major Products Formed:

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for synthesizing more complex molecules. Its unique structure makes it a valuable intermediate in the creation of new pharmaceuticals, agrochemicals, and materials.

Biology: Biologically, 6-methyl-3-(thiophen-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one may exhibit various bioactivities. It can be studied for its potential antimicrobial, antiviral, or anticancer properties, contributing to the development of new therapeutic agents.

Medicine: In medicine, this compound could be explored for its pharmacological effects. Its interaction with biological targets, such as enzymes or receptors, can lead to the discovery of new drugs for treating diseases.

Industry: Industrially, this compound can be used in the synthesis of dyes, pigments, and other chemical products. Its versatility allows for its incorporation into various industrial processes.

Mechanism of Action

The mechanism by which 6-methyl-3-(thiophen-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one exerts its effects depends on its molecular targets and pathways. For example, if used as a drug, it may bind to specific receptors or enzymes, altering their activity and leading to therapeutic effects. The exact mechanism would need to be elucidated through detailed biochemical studies.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 6-methyl-3-(thiophen-2-yl)-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one can be contextualized against related pyrrolo-pyridinones and other bicyclic systems. Below is a comparative analysis based on substituents, synthesis, stability, and applications.

Table 1: Comparative Analysis of Pyrrolo[3,4-b]pyridinone Derivatives

Compound Name	Substituents	Synthesis Method	Key Properties/Applications	Evidence Source
Target Compound	6-methyl, 3-thiophen-2-yl	Likely multicomponent reaction	Potential bioactivity (inferred)
4-Chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-7-one	4-chloro	Not specified (commercial availability)	Building block for drug discovery
(E)-6-Benzyl-4-methyl-5-(2-oxopropylidene)-5H-pyrrolo[3,4-b]pyridin-7(6H)-one	6-benzyl, 4-methyl, 5-(2-oxopropylidene)	Rhodium-catalyzed C–H functionalization	Demonstrated synthetic versatility
7-Hydroxy-6-[(4-methoxyphenyl)methyl]-5H,6H,7H-pyrrolo[3,4-b]pyridin-5-one	7-hydroxy, 6-(4-methoxyphenylmethyl)	Not specified	Discontinued commercial product
Pyrazolo[3,4-b]pyridin-6-ones	Pyrazole core, variable aryl/alkyl groups	Ionic liquid-mediated synthesis	Antimicrobial/anticancer candidates

Key Comparisons:

Substituents at position 6 (e.g., methyl, benzyl, or 4-methoxyphenylmethyl) influence steric bulk and solubility. For instance, the 6-benzyl derivative () may exhibit improved lipophilicity for membrane permeability .

Synthetic Accessibility :

• The target compound’s synthesis likely parallels methods for pyrazolo[3,4-b]pyridin-6-ones , which use FeCl₃·6H₂O in ionic liquids for cyclocondensation . In contrast, rhodium-catalyzed C–H functionalization () offers regioselective diversification but requires specialized catalysts .

Stability and Morphology: While direct stability data for the target compound are lacking, highlights that planar molecular architectures (e.g., crystalline pDTBDT-TTEH) exhibit superior shelf life compared to twisted analogs. The target compound’s planar pyrrolo-pyridinone core may similarly enhance stability .

The thiophene moiety may confer unique target selectivity compared to pyrazole-based derivatives .